Cas no 94512-73-9 (2-bromo-1-4-(4-bromophenyl)phenylethan-1-one)

• Product Name: 2-bromo-1-4-(4-bromophenyl)phenylethan-1-one
• CAS No: 94512-73-9
• MF: C₁₄H₁₀Br₂O
• MW: 354.036602497101
• CID: 805300
• PubChem ID: 3274748
• Update Time: 2025-04-19

2-bromo-1-4-(4-bromophenyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4'-bromo-[1,1'-biphenyl]-4-yl)ethanone
• 2-bromo-1-(4'-bromo-1,1'-biphenyl-4-yl) ethanone
• 2-bromo-1-[4-(4-bromophenyl)phenyl]ethanone
• Ethanone,2-bromo-1-(4'-bromo[1,1'-biphenyl]-4-yl)-
• 1-(2-bromoethanone)-4-(4-bromophenyl)-benzene
• 2-Bromo-1-(4''-Bromo-1,1''-Biphenyl-4-Yl)Ethanone
• 2-bromo-1-(4'-bromo-biphenyl-4-yl)-ethanone
• 4-(4'-bromophenyl)bromoacetophenone
• 2-bromo-1-4-(4-bromophenyl)phenylethan-1-one
• EN300-08174
• 2-bromo-1-[4-(4-bromophenyl)phenyl]ethan-1-one
• 2-bromo-1-(4'-bromo-[1,1'-biphenyl]-4-yl)ethan-1-one
• SCHEMBL973263
• 94512-73-9
• DTXSID00390918
• Z104488504
• MHUAWTIXPZEHRL-UHFFFAOYSA-N
• CS-0268115
• 2-bromo-1-(4'-bromo-1,1'-biphenyl-4-yl)ethanone
• AKOS000116915
• 2-BROMO-1-{4'-BROMO-[1,1'-BIPHENYL]-4-YL}ETHANONE
• 2-bromo-1-(4'-bromobiphenyl-4-yl)ethanone
• STL431413

• MDL： MFCD01837873
• Inchi： 1S/C14H10Br2O/c15-9-14(17)12-3-1-10(2-4-12)11-5-7-13(16)8-6-11/h1-8H,9H2
• InChI Key： MHUAWTIXPZEHRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(C(CBr)=O)=CC=1

Computed Properties

• Exact Mass: 351.91000
• Monoisotopic Mass: 351.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.69370